Cas no 1242339-48-5 (3,6-Dibromo-1,8-naphthyridine-2,7-diamine)
3,6-Dibromo-1,8-naphthyridine-2,7-diamine is a brominated naphthyridine derivative characterized by its diamine and dibromo functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and coordination chemistry. Its rigid naphthyridine core and electron-rich amine groups make it suitable for constructing ligands with potential applications in catalysis or metal-organic frameworks (MOFs). The bromine substituents enhance reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its structural features also suggest utility in materials science, including the design of optoelectronic or pharmaceutical compounds. Careful handling is advised due to potential sensitivity to light or moisture.
1242339-48-5 structure
Product Name:3,6-Dibromo-1,8-naphthyridine-2,7-diamine
CAS No:1242339-48-5
MF:C8H6Br2N4
MW:317.968039035797
CID:5739294
PubChem ID:49849944
Update Time:2025-06-09
3,6-Dibromo-1,8-naphthyridine-2,7-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1242339-48-5
- 3,6-Dibromo-1,8-naphthyridine-2,7-diamine
- SCHEMBL20743143
- 3,6-Dibromo-[1,8]naphthyridine-2,7-diamine
- 1,8-Naphthyridine-2,7-diamine, 3,6-dibromo-
-
- MDL： MFCD16556222
- Inchi： 1S/C8H6Br2N4/c9-4-1-3-2-5(10)7(12)14-8(3)13-6(4)11/h1-2H,(H4,11,12,13,14)
- InChI Key： MSDDRUKRJRKVRQ-UHFFFAOYSA-N
- SMILES： BrC1=C(N)N=C2C(C=C(C(N)=N2)Br)=C1
Computed Properties
- Exact Mass: 317.89387g/mol
- Monoisotopic Mass: 315.89592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 2.164±0.06 g/cm3(Predicted)
- Boiling Point: 415.0±40.0 °C(Predicted)
- pka: 4.03±0.30(Predicted)
3,6-Dibromo-1,8-naphthyridine-2,7-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM237201-1g |
3,6-Dibromo-1,8-naphthyridine-2,7-diamine |
1242339-48-5 | 97% | 1g |
$376 | 2021-08-04 | |
| Chemenu | CM237201-1g |
3,6-Dibromo-1,8-naphthyridine-2,7-diamine |
1242339-48-5 | 97% | 1g |
$482 | 2023-11-21 |
3,6-Dibromo-1,8-naphthyridine-2,7-diamine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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